4-(acetylamino)phenyl (4-chlorophenyl)acetate

• IUPAC Name: (4-acetamidophenyl) 2-(4-chlorophenyl)acetate
• InChI: InChI=1S/C16H14ClNO3/c1-11(19)18-14-6-8-15(9-7-14)21-16(20)10-12-2-4-13(17)5-3-12/h2-9H,10H2,1H3,(H,18,19)
• InChI Key: UMWPDKFSPRLCSA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)OC(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C16H14ClNO3
• Molecular Weight: 303.74 g/mol
• Solubility: 1.4 [ug/mL] (The mean of the results at pH 7.4)

Description

4-(acetylamino)phenyl (4-chlorophenyl)acetate is an organic compound with the molecular formula C16H14ClNO3 It is a derivative of phenyl acetate and is characterized by the presence of both acetylamino and chlorophenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(acetylamino)phenyl (4-chlorophenyl)acetate typically involves the esterification of 4-(acetylamino)phenol with 4-chlorophenylacetic acid. The reaction is usually carried out in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction conditions often include refluxing the reactants in an organic solvent such as dichloromethane or toluene.

Industrial Production Methods

On an industrial scale, the production of 4-(acetylamino)phenyl (4-chlorophenyl)acetate may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can optimize the production process.

Chemical Reactions Analysis

Types of Reactions

4-(acetylamino)phenyl (4-chlorophenyl)acetate can undergo various chemical reactions, including:

Hydrolysis: The ester bond can be hydrolyzed under acidic or basic conditions to yield 4-(acetylamino)phenol and 4-chlorophenylacetic acid.

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Substitution: The acetylamino group can participate in nucleophilic substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Hydrolysis: Acidic hydrolysis can be performed using hydrochloric acid, while basic hydrolysis can be carried out using sodium hydroxide.

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Substitution: Nucleophilic substitution reactions may involve reagents such as sodium azide or amines.

Major Products

Hydrolysis: 4-(acetylamino)phenol and 4-chlorophenylacetic acid.

Oxidation: Quinones or other oxidized derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-(acetylamino)phenyl (4-chlorophenyl)acetate has several scientific research applications:

Pharmaceuticals: It can be used as an intermediate in the synthesis of pharmaceutical compounds, particularly those with analgesic or anti-inflammatory properties.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex organic molecules.

Biological Studies: It can be used in studies investigating the interactions of acetylamino and chlorophenyl groups with biological targets.

Industrial Applications: The compound may be used in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(acetylamino)phenyl (4-chlorophenyl)acetate involves its interaction with specific molecular targets. The acetylamino group can form hydrogen bonds with biological molecules, while the chlorophenyl group can participate in hydrophobic interactions. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

4-(acetylamino)phenyl acetate: Similar structure but lacks the chlorophenyl group.

4-chlorophenyl acetate: Similar structure but lacks the acetylamino group.

4-(acetylamino)phenyl (4-methylphenyl)acetate: Similar structure but has a methyl group instead of a chlorine atom.

Uniqueness

4-(acetylamino)phenyl (4-chlorophenyl)acetate is unique due to the presence of both acetylamino and chlorophenyl groups, which confer distinct chemical and biological properties. The combination of these functional groups allows for specific interactions with biological targets, making it valuable in pharmaceutical and biochemical research.